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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Aviglycine hydrochloride (AVG), a
potent inhibitor of ethylene biosynthesis, with its common alternatives. The information
presented herein is supported by experimental data to assist researchers in selecting the most
appropriate compound for their specific needs and to facilitate the replication and verification of
experimental findings.

Introduction to Aviglycine Hydrochloride

Aviglycine hydrochloride (AVG) is a competitive inhibitor of 1-aminocyclopropane-1-
carboxylic acid (ACC) synthase, a key enzyme in the ethylene biosynthesis pathway in plants.
[1] By blocking the conversion of S-adenosylmethionine (SAM) to ACC, AVG effectively
reduces the production of ethylene, a plant hormone that regulates a wide array of
physiological processes, including fruit ripening, senescence, and flowering.[1] Its
hydrochloride salt form enhances its stability and solubility for experimental applications.

Comparison with Alternatives

The efficacy of Aviglycine hydrochloride is best understood in comparison to other
compounds that modulate ethylene biosynthesis or signaling. This section provides a detailed
comparison with key alternatives.
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ACC Synthase Inhibitors

Aminooxyacetic acid (AOA) is another well-known inhibitor of ACC synthase. Like AVG, it acts
as a competitive inhibitor of the enzyme. While both compounds effectively reduce ethylene
production, the availability of direct, quantitative comparative studies on their in-vitro or in-vivo
efficacy is limited in currently available literature. Researchers should consider conducting pilot
studies to determine the optimal inhibitor and concentration for their specific plant species and
experimental conditions.

ACC Oxidase Inhibitors

Aminoisobutyric acid (AIB) inhibits ACC oxidase, the enzyme responsible for the final step in
ethylene biosynthesis, the conversion of ACC to ethylene. This offers a different point of
intervention in the pathway compared to AVG.

Ethylene Receptor Inhibitors

1-Methylcyclopropene (1-MCP) is a gaseous compound that acts as an irreversible inhibitor of
ethylene receptors. Unlike AVG, which reduces ethylene production, 1-MCP prevents the plant
from responding to ethylene. This fundamental difference in their mechanism of action leads to
distinct physiological outcomes.

Silver ions (Ag™), typically applied as silver thiosulfate (STS), also inhibit ethylene perception at
the receptor level.

Quantitative Data Comparison

The following tables summarize quantitative data from various studies comparing the effects of
Aviglycine hydrochloride and its alternatives on key physiological parameters.

Table 1: Effect of Aviglycine hydrochloride (AVG) and 1-Methylcyclopropene (1-MCP) on
Apple Fruit Firmness
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L . Firmness
. Application Firmness at
Treatment Cultivar oo after Reference
Timing Harvest (N)
Storage (N)
Control Gala - <60 - [2]
4 weeks
AVG (130 mg ) ) >60 (2 weeks
) Honeycrisp before Highest [2]
a.i. L™ post-harvest)
harvest
4 weeks
1-MCP (150 ] ] <60 (2 weeks
) Honeycrisp before Intermediate [2]
mg a.i. L71) post-harvest)
harvest
Control Fuiji - - -
4 weeks Significantly
AVG (130 mg ) )
L Ambrosia before higher than -
a.i. L
harvest control
4 weeks )
1-MCP (150 ) Higher than
) Ambrosia before -
mg a.i. L™%) control
harvest

Table 2: Effect of Aviglycine hydrochloride (AVG) on Natural Flowering of Pineapple
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Treatment o Flowering
. . Application o
(Concentration  Cultivar Inhibition Reference
Schedule .
) Duration
Control Pérola - -
AVG (100 mg
Pérola - 9-11 weeks
L)
AVG (200 mg i
Pérola - 12-13 weeks
L)
AVG (400 mg i
Pérola - 15-18 weeks
L9
Control Tainon 17 - -
4-5 applications )
AVG (500 mg ) Delayed bolting
Tainon 17 at 10-15 day
L1 ] by 7 weeks
intervals

Table 3: Comparative Effect of Aviglycine hydrochloride (AVG) and 1-Methylcyclopropene (1-

MCP) on Pre-harvest Fruit Drop in Apples

. Application Fruit Drop
Treatment Cultivar o Reference
Timing Rate
Control Gala - Highest
Significantly
AVG (130 mg 3 weeks before
Gala lower than
LY harvest
control
1-MCP (two Similar to single
Gala -

applications)

AVG application

Experimental Protocols

Detailed methodologies for key experiments are provided below to aid in the replication and

verification of results.
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Ethylene Measurement by Gas Chromatography

Objective: To quantify the rate of ethylene production by plant tissues.

Materials:

Gas-tight syringes

Headspace vials with septa

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable
column (e.g., alumina-based).

Ethylene standard gas of known concentration.

Procedure:

Enclose a known weight of plant material in an airtight headspace vial of a known volume.
 Incubate the vials under controlled conditions (temperature, light) for a specific period.

e Using a gas-tight syringe, withdraw a sample of the headspace gas from the vial.

* Inject the gas sample into the GC.

« ldentify and quantify the ethylene peak based on the retention time and peak area relative to
the ethylene standard.

o Calculate the ethylene production rate, typically expressed as nL g=* h—1.

In Vitro ACC Synthase Inhibition Assay

Objective: To determine the inhibitory effect of compounds like AVG and AOA on ACC synthase
activity.

Materials:

o Plant tissue extract containing ACC synthase (or purified enzyme).
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e S-adenosylmethionine (SAM) as the substrate.
» Pyridoxal phosphate (PLP) as a cofactor.

« Inhibitor solutions (e.g., Aviglycine hydrochloride, Aminooxyacetic acid) at various
concentrations.

o Reaction buffer (e.g., EPPS buffer, pH 8.5).
» Assay for ACC quantification (e.g., as described by Lizada and Yang, 1979).
Procedure:

e Prepare a reaction mixture containing the reaction buffer, PLP, and the plant extract (enzyme
source).

« Add the inhibitor solution at the desired concentration and pre-incubate for a specific time.
« Initiate the reaction by adding SAM.

 Incubate the reaction at a controlled temperature for a set period.

» Stop the reaction (e.g., by adding a stopping reagent).

¢ Quantify the amount of ACC produced.

o Compare the ACC production in the presence of the inhibitor to a control without the inhibitor
to determine the percentage of inhibition.

In Vitro ACC Oxidase Activity Assay

Objective: To measure the activity of ACC oxidase.
Materials:
e Plant tissue extract containing ACC oxidase (or purified enzyme).

e l-aminocyclopropane-1-carboxylic acid (ACC) as the substrate.
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Reaction buffer (e.g., MOPS buffer, pH 7.2).

Cofactors: FeSOa, sodium ascorbate, and NaHCOs.

Gas-tight vials and syringes.

Gas chromatograph for ethylene measurement.

Procedure:

Prepare a reaction mixture in a gas-tight vial containing the reaction buffer, cofactors, and
the plant extract.

Initiate the reaction by injecting a known concentration of ACC into the vial.

Incubate the vial at a controlled temperature with shaking.

After a specific time, withdraw a headspace sample and inject it into the GC to quantify the
ethylene produced.

Calculate the enzyme activity based on the rate of ethylene production.

1-Methylcyclopropene (1-MCP) Application Protocol

Objective: To treat plant material with gaseous 1-MCP to inhibit ethylene perception.

Materials:

Airtight treatment chamber or container.

1-MCP releasing powder (e.g., SmartFresh™),

Water.

Fan for gas circulation.

Procedure:

o Place the plant material inside the airtight chamber.
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o Calculate the required amount of 1-MCP releasing powder to achieve the desired
concentration (e.g., 1 ppm) based on the chamber volume.

» Place the powder in a container within the chamber and add the specified amount of water to
release the 1-MCP gas.

» Seal the chamber immediately and turn on the fan to ensure even distribution of the gas.

e Maintain the treatment for the specified duration (e.g., 12-24 hours) at a controlled
temperature.

After treatment, vent the chamber thoroughly before handling the plant material.

Visualizations
Ethylene Biosynthesis Pathway and Inhibition Sites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

